Cas no 1353978-47-8 (2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide)

• Product Name: 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide
• CAS No: 1353978-47-8
• MF: C₁₀H₁₅N₃O
• MW: 193.245601892471
• CID: 2167961
• Update Time: 2025-07-18

2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-n-methyl-n-(1-pyridin-2-yl-ethyl)-acetamide
• 2-Amino-N-methyl-N-(1-(pyridin-2-yl)ethyl)acetamide
• AM94282
• 2-Amino-N-methyl-N-(1-pyridin-2-ylethyl)acetamide
• 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide

• Inchi： 1S/C10H15N3O/c1-8(13(2)10(14)7-11)9-5-3-4-6-12-9/h3-6,8H,7,11H2,1-2H3
• InChI Key： YEPWPRRFGHWWQZ-UHFFFAOYSA-N
• SMILES： O=C(CN)N(C)C(C)C1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• Topological Polar Surface Area: 59.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide

Introduction to 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide (CAS No. 1353978-47-8)

2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide, with the chemical identifier CAS No. 1353978-47-8, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its intricate structure, has garnered attention due to its potential applications in drug discovery and molecular biology research. The presence of multiple functional groups, including an amino group, a methyl group, and a pyridine ring, makes this compound a versatile scaffold for further chemical modifications and biological investigations.

The< strong>pyridine ring in 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide is a key feature that contributes to its unique chemical properties. Pyridine derivatives are well-known for their role in various biological processes and have been extensively studied for their pharmacological activities. The specific substitution pattern of the pyridine ring in this compound enhances its interaction with biological targets, making it a promising candidate for developing novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate protein-protein interactions and enzyme activities. The< strong>amino group and the< strong>methyl group in 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide provide numerous opportunities for further functionalization, allowing researchers to tailor the compound's properties to specific biological needs. This flexibility has made it a valuable tool in the design of inhibitors and activators for various enzymes and receptors.

One of the most exciting applications of 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide is in the field of oncology. Recent studies have shown that pyridine-based compounds can exhibit potent anti-cancer activity by interfering with key signaling pathways involved in tumor growth and progression. The< strong>1-pyridin-2-yl-ethyl moiety in this molecule is particularly noteworthy, as it has been found to enhance binding affinity to certain cancer-related proteins. This discovery opens up new avenues for developing targeted therapies that can selectively inhibit the growth of cancer cells while minimizing side effects on healthy tissues.

The compound's potential also extends to neurology research. Pyridine derivatives have been shown to interact with neurotransmitter receptors and ion channels, making them candidates for treating neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy. The structural features of 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide make it an ideal candidate for further investigation in this area. By modifying its chemical structure, researchers can optimize its binding properties and develop more effective treatments for these debilitating conditions.

In addition to its therapeutic potential, 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide has interesting applications in chemical biology. Its ability to interact with various biological targets makes it a valuable tool for studying protein function and mechanisms. Researchers can use this compound to probe the activity of enzymes and receptors, providing insights into fundamental biological processes. This information can then be used to develop new drugs that target specific diseases more effectively.

The synthesis of 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide is another area where this compound has shown promise. The availability of synthetic routes allows researchers to produce large quantities of the compound for both laboratory studies and potential clinical trials. Advances in synthetic chemistry have made it possible to modify the molecule in various ways, enabling the creation of derivatives with enhanced pharmacological properties.

The future prospects for 2-Amino-N-methyl-N-(1-pyridin-2-yl-ethyl)-acetamide are bright, with ongoing research aimed at uncovering its full potential. As our understanding of biological systems continues to grow, so does the demand for innovative compounds like this one. By leveraging its unique structural features and exploring new synthetic strategies, scientists are poised to unlock new therapeutic possibilities that could benefit patients worldwide.